Cas no 1804570-65-7 (4-Amino-3-cyano-6-(trifluoromethoxy)pyridine-2-acetic acid)

• Product Name: 4-Amino-3-cyano-6-(trifluoromethoxy)pyridine-2-acetic acid
• CAS No: 1804570-65-7
• MF: C₉H₆F₃N₃O₃
• MW: 261.157452106476
• CID: 4909946
• Update Time: 2025-10-28

4-Amino-3-cyano-6-(trifluoromethoxy)pyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-cyano-6-(trifluoromethoxy)pyridine-2-acetic acid

• Inchi： 1S/C9H6F3N3O3/c10-9(11,12)18-7-1-5(14)4(3-13)6(15-7)2-8(16)17/h1H,2H2,(H2,14,15)(H,16,17)
• InChI Key： YQRNGQGABXYJBQ-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(=C(C#N)C(CC(=O)O)=N1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 365
• XLogP3: 1.5
• Topological Polar Surface Area: 109

Additional information on 4-Amino-3-cyano-6-(trifluoromethoxy)pyridine-2-acetic acid

4-Amino-3-cyano-6-(trifluoromethoxy)pyridine-2-acetic acid: A Comprehensive Overview

4-Amino-3-cyano-6-(trifluoromethoxy)pyridine-2-acetic acid (CAS No. 1804570-65-7) is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and biological activities. The molecule features a pyridine ring substituted with an amino group at position 4, a cyano group at position 3, a trifluoromethoxy group at position 6, and an acetic acid moiety at position 2. These substituents collectively contribute to the compound's distinct reactivity and functionality.

The pyridine ring serves as the core structure of this compound, providing a rigid framework that facilitates various chemical transformations. The amino group at position 4 introduces nucleophilic character, making the molecule amenable to reactions such as alkylation and acylation. The cyano group at position 3 adds electron-withdrawing effects, enhancing the compound's stability and reactivity in certain conditions. The trifluoromethoxy group at position 6 is particularly interesting due to its strong electron-withdrawing nature, which can significantly influence the electronic properties of the pyridine ring. This substituent also imparts high lipophilicity, making the compound potentially bioavailable in pharmaceutical applications.

Recent studies have highlighted the importance of 4-amino substituents in modulating the pharmacokinetic profiles of pyridine derivatives. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that the presence of an amino group can enhance the solubility and permeability of such compounds, making them more suitable for drug delivery systems. Similarly, the cyano group has been shown to play a crucial role in stabilizing metal complexes, which is valuable in catalytic applications.

The trifluoromethoxy group has garnered significant attention in medicinal chemistry due to its ability to modulate receptor interactions. A study in *Nature Communications* revealed that trifluoromethoxy-substituted pyridines exhibit potent inhibitory activity against certain kinases, suggesting their potential as lead compounds in anticancer drug development. Furthermore, the acetic acid moiety at position 2 provides a carboxylic acid functionality, which can be exploited for forming esters or amides—common strategies in drug design to improve bioavailability.

From a synthetic perspective, 4-amino-3-cyano-6-(trifluoromethoxy)pyridine-2-acetic acid can be synthesized via a multi-step process involving nucleophilic aromatic substitution and subsequent functionalization. Researchers have optimized these routes by employing transition metal catalysts and microwave-assisted synthesis techniques to enhance reaction efficiency and yield.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting various disease pathways. For example, studies conducted by Smith et al. (2023) demonstrated that this compound exhibits selective inhibition against enzymes involved in neurodegenerative diseases such as Alzheimer's disease. Additionally, its ability to penetrate cellular membranes makes it a candidate for targeted drug delivery systems.

Looking ahead, the versatility of 4-amino-3-cyano-6-(trifluoromethoxy)pyridine-2-acetic acid suggests its potential application in diverse fields beyond medicine. Its electronic properties make it a candidate for use in organic electronics and sensors. Moreover, its unique structure could serve as a scaffold for developing novel materials with tailored functionalities.